N-(5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)acetamide
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of N-2,4-dimethoxyphenyl dithiolopyrrolone derivatives were synthesized based on the dithiolopyrrolone scaffold . Another example is the synthesis of 2-aminothiazole derivatives, which have shown a broad range of pharmacological activities .Molecular Structure Analysis
The molecular structure of similar compounds has been studied. For example, the crystal structures of compounds 5a–5d, which are N-2,4-dimethoxyphenyl dithiolopyrrolone derivatives, were obtained by X-ray diffraction .Scientific Research Applications
Synthesis and Characterization
The synthesis of derivatives of 1,3,4-oxadiazole, including N-(5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)acetamide, involves multi-step chemical processes. These processes typically include the conversion of aromatic organic acids into corresponding esters, hydrazides, and then 1,3,4-oxadiazole derivatives through reactions with various chemicals in the presence of catalysts such as N,N-dimethylformamide (DMF) and sodium hydride (NaH). The structural confirmation of these synthesized compounds is achieved through spectral data including (1)H-NMR, IR, and mass spectral data (A. Rehman et al., 2013).
Biological Screening
The biological screening of these synthesized compounds has revealed their potential against various enzymes and microbial strains. For instance, some derivatives have been found to possess activity against acetylcholinesterase (AChE), which is a target for the treatment of Alzheimer's disease, demonstrating their pharmacological relevance (A. Rehman et al., 2013). Additionally, other studies have focused on the antibacterial and antifungal potential of these compounds, indicating their use in combating infectious diseases (K. Nafeesa et al., 2017; Samreen Gul et al., 2017).
Antimicrobial and Anti-inflammatory Activities
Specific derivatives have shown promising antimicrobial activity against a range of bacterial strains, indicating their potential in developing new antibacterial agents. The anti-inflammatory activities of these compounds have also been studied, suggesting their application in treating inflammation-related conditions (Muhammadasim Raza Basra et al., 2019).
Safety and Hazards
properties
IUPAC Name |
N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O4/c1-7(16)13-12-15-14-11(19-12)9-5-4-8(17-2)6-10(9)18-3/h4-6H,1-3H3,(H,13,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKNBNLBNFCJNPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NN=C(O1)C2=C(C=C(C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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